2,2-dimethyl-N-(7-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)propanamide

• Molecular Formula: C19H24N4O
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 2,2-dimethyl-N-(7-methyl-1-propylpyrazolo[3,4-b]quinolin-3-yl)propanamide
• InChI: InChI=1S/C19H24N4O/c1-6-9-23-17-14(16(22-23)21-18(24)19(3,4)5)11-13-8-7-12(2)10-15(13)20-17/h7-8,10-11H,6,9H2,1-5H3,(H,21,22,24)
• InChI Key: USFGTMOGHXSVAZ-UHFFFAOYSA-N
• SMILES: CCCN1C2=C(C=C3C=CC(=CC3=N2)C)C(=N1)NC(=O)C(C)(C)C

Description

2,2-dimethyl-N-(7-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)propanamide, also known as MPQX, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2,2-dimethyl-N-(7-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)propanamide is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways involved in cancer, inflammation, and neurodegenerative disorders. In cancer, this compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. In inflammation, this compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory cytokines. In neurodegenerative disorders, this compound has been shown to activate the Nrf2/ARE pathway, which regulates the expression of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in preclinical studies. In cancer, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. In neurodegenerative disorders, this compound has been shown to reduce oxidative stress and inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2-dimethyl-N-(7-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)propanamide in lab experiments is its potential therapeutic applications in various diseases. Another advantage is its relatively low toxicity compared to other chemical compounds. However, one limitation is the lack of clinical studies on the safety and efficacy of this compound in humans. Another limitation is the difficulty in synthesizing and purifying this compound, which may limit its availability for research purposes.

Future Directions

For 2,2-dimethyl-N-(7-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)propanamide research include the development of more efficient synthesis methods, the investigation of its safety and efficacy in clinical trials, and the exploration of its potential therapeutic applications in other diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of 2,2-dimethyl-N-(7-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)propanamide involves a multi-step process that begins with the reaction of 2-methyl-3-nitrobenzoic acid with 1,2-diaminobenzene to form 2-methyl-3-nitrobenzamide. The nitro group is then reduced to an amino group using hydrogen gas and palladium on carbon as a catalyst. The resulting compound is then reacted with 7-methyl-1-propyl-1H-pyrazolo[3,4-b]quinoline-3-carboxylic acid to form this compound.

Scientific Research Applications

2,2-dimethyl-N-(7-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)propanamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Inflammation studies have also shown that this compound has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In neurodegenerative disorder research, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.